Cas no 81278-48-0 (BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)-)

Benzene, 1,2,3-tribromo-5-(bromomethyl)- is a brominated aromatic compound characterized by its high bromine content, making it a valuable intermediate in organic synthesis and flame retardant applications. The presence of multiple bromine substituents enhances its reactivity in substitution and coupling reactions, while the bromomethyl group offers further functionalization potential. This compound is particularly useful in the preparation of specialized polymers, agrochemicals, and pharmaceuticals where bromine incorporation is required. Its stability under standard conditions and predictable reactivity profile make it a reliable choice for research and industrial processes. Proper handling is essential due to its halogenated nature and potential environmental impact.

BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- structure

81278-48-0 structure

Product Name:BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)-

CAS No:81278-48-0

MF:C₇H₄Br₄

MW:407.722659111023

CID:3365532

Update Time:2025-06-14

BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- Chemical and Physical Properties

Names and Identifiers

- BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)-
- 1,2,3-Tribromo-5-(bromomethyl)benzene
- 1-(bromomethyl)-3,4,5-tribromobenzene
- Inchi： 1S/C7H4Br4/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2H,3H2
- InChI Key： HXDZIPFLLJTACW-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(CBr)=CC(Br)=C1Br

BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013009703-250mg	3,4,5-Tribromobenzyl bromide	81278-48-0	97%	250mg	$494.40	2023-09-01
Alichem	A013009703-500mg	3,4,5-Tribromobenzyl bromide	81278-48-0	97%	500mg	$815.00	2023-09-01
Alichem	A013009703-1g	3,4,5-Tribromobenzyl bromide	81278-48-0	97%	1g	$1490.00	2023-09-01

BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- Related Literature

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2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. Aggregated-fluorescent detection of PFAS with a simple chip

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)-

Comprehensive Analysis of BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- (CAS No. 81278-48-0)

BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)-, identified by its CAS No. 81278-48-0, is a brominated aromatic compound with significant applications in various industrial and research fields. This compound, characterized by its unique molecular structure, has garnered attention due to its versatile properties and potential uses. In this article, we delve into the chemical properties, applications, and relevance of this compound in contemporary scientific discussions.

The molecular formula of BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- reflects its bromine-rich composition, which contributes to its stability and reactivity. Researchers often explore its role in organic synthesis, particularly in the development of flame retardants and specialty chemicals. The compound's bromomethyl group is a key functional moiety, enabling further derivatization and customization for specific applications.

In recent years, the demand for brominated compounds like BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- has surged, driven by advancements in material science and electronics. For instance, its potential use in printed circuit boards (PCBs) and other electronic components has sparked interest among engineers and chemists alike. The compound's ability to enhance thermal stability and flame resistance makes it a valuable additive in high-performance materials.

Environmental and safety considerations are also critical when discussing BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)-. Regulatory bodies worldwide emphasize the importance of sustainable and eco-friendly alternatives, prompting researchers to investigate greener synthesis methods. This aligns with the growing trend of green chemistry and the reduction of hazardous substances in industrial processes.

Another area of interest is the compound's potential in pharmaceutical intermediates. While not directly used in drugs, its derivatives may play a role in the synthesis of active pharmaceutical ingredients (APIs). This highlights the broader significance of CAS No. 81278-48-0 in the chemical industry, bridging gaps between fundamental research and practical applications.

From an analytical perspective, BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- presents challenges and opportunities. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are employed to characterize its purity and structural integrity. These methods are essential for quality control in manufacturing and research settings.

The compound's relevance extends to academic circles, where it serves as a model for studying electrophilic aromatic substitution reactions. Its tribrominated ring system provides insights into regioselectivity and reaction mechanisms, making it a valuable teaching tool in organic chemistry courses.

In conclusion, BENZENE, 1,2,3-TRIBROMO-5-(BROMOMETHYL)- (CAS No. 81278-48-0) is a multifaceted compound with diverse applications and scientific significance. Its role in materials science, pharmaceuticals, and environmental chemistry underscores its importance in modern research. As industries continue to evolve, the demand for innovative and sustainable solutions will likely drive further exploration of this intriguing molecule.